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Compound of Interest

Compound Name: (+)-Isolariciresinol 9'-O-glucoside

Cat. No.: B200971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Isolariciresinol 9'-O-glucoside is a lignan glycoside, a class of naturally occurring

polyphenols found in various plant species. This technical guide provides a comprehensive

overview of its chemical and physical properties, isolation from natural sources, and a summary

of the current, albeit limited, understanding of its biological activities. While research on this

specific compound is not extensive, this document collates available data to serve as a

foundational resource for researchers and professionals in drug development and natural

product chemistry.

Chemical and Physical Properties
(+)-Isolariciresinol 9'-O-glucoside is a white, solid compound.[1] Its chemical structure

consists of an isolariciresinol aglycone linked to a glucose moiety at the 9'-hydroxyl group.
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Property Value Source

CAS Number 63358-12-3 [1][2][3]

Molecular Formula C₂₆H₃₄O₁₁ [1][2][3]

Molecular Weight 522.54 g/mol [2][3]

IUPAC Name

2-[[(1S,2R,3R)-1,2,3,4-

tetrahydro-7-hydroxy-1-(4-

hydroxy-3-methoxyphenyl)-3-

(hydroxymethyl)-6-methoxy-2-

naphthalenyl]methoxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

Melting Point 135-138 °C [1]

Appearance Solid [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[4]

Natural Occurrence and Isolation
(+)-Isolariciresinol 9'-O-glucoside has been isolated from several plant species, including

Oplopanax horridus, Myrsine seguinii, and Averrhoa carambola.[3][4][5]

Experimental Protocol: Isolation from Oplopanax
horridus
An established method for the isolation of (+)-Isolariciresinol 9'-O-glucoside from the roots

and bark of Oplopanax horridus involves a multi-step chromatographic process.[4]

Workflow for Isolation from Oplopanax horridus
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Caption: Isolation workflow for (+)-Isolariciresinol 9'-O-glucoside.

Methodology:

Extraction: The dried and powdered roots and bark of Oplopanax horridus are extracted with

ethanol.

Fractionation: The resulting ethanol extract is then fractionated with n-butanol.

Chromatographic Purification: The n-butanol fraction is subjected to a series of

chromatographic separations to isolate the target compound. This typically includes:

Silica gel column chromatography.

Reverse phase silica gel column chromatography.

Sephadex LH-20 column chromatography.

Preparative High-Performance Liquid Chromatography (HPLC).[4]

The structure of the isolated compound is confirmed by physicochemical properties and

spectral data analysis.[4]

Chemical Synthesis
Currently, there is no specific, detailed protocol for the chemical synthesis of (+)-
Isolariciresinol 9'-O-glucoside available in the public domain. General synthetic strategies for

lignans often involve the oxidative coupling of two phenylpropanoid units. The subsequent

glycosylation at the 9'-hydroxyl group would be a key step in the total synthesis of this

molecule.
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Biological Activity and Mechanism of Action
The biological activities of (+)-Isolariciresinol 9'-O-glucoside have not been extensively

studied. However, based on the known activities of related lignan glycosides, it is hypothesized

to possess antioxidant and anti-inflammatory properties.

Antioxidant Activity
While direct quantitative data for (+)-Isolariciresinol 9'-O-glucoside is lacking, a structurally

related isomer, (+)-Isolariciresinol 3a-O-β-D-glucoside, has been reported to exhibit DPPH

radical scavenging activity with an IC₅₀ value of 16.5 ± 1.2 µM.[6] This suggests that (+)-
Isolariciresinol 9'-O-glucoside may also possess antioxidant potential.

Hypothesized Antioxidant Mechanism
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Caption: Potential antioxidant mechanism of action.

Anti-inflammatory Activity
There is currently no direct evidence or quantitative data (e.g., IC₅₀ values) for the anti-

inflammatory activity of (+)-Isolariciresinol 9'-O-glucoside. However, studies on other lignans

isolated from Alnus japonica have shown significant inhibitory activity against nitric oxide (NO)

production in LPS-stimulated RAW 264.7 macrophage cells, with IC₅₀ values as low as 3.7 and

7.4 μM for some derivatives. This suggests that lignan glycosides as a class have the potential

for anti-inflammatory effects, which warrants further investigation for (+)-Isolariciresinol 9'-O-
glucoside.

Anticancer Activity
No studies have been identified that specifically evaluate the anticancer activity of (+)-
Isolariciresinol 9'-O-glucoside.

Signaling Pathways
There is no information available in the current literature regarding the specific signaling

pathways modulated by (+)-Isolariciresinol 9'-O-glucoside.

Future Research Directions
The limited data available on (+)-Isolariciresinol 9'-O-glucoside highlights several key areas

for future research:

Chemical Synthesis: Development of a stereoselective total synthesis would be crucial for

producing sufficient quantities for comprehensive biological evaluation and for creating

analogues for structure-activity relationship (SAR) studies.

Biological Evaluation: In-depth investigation of its antioxidant, anti-inflammatory, and

anticancer activities is warranted. This should include a battery of in vitro assays to

determine IC₅₀ values and to elucidate its mechanism of action.

Mechanism of Action Studies: Research should focus on identifying the specific cellular

targets and signaling pathways modulated by this compound. This could involve techniques

such as transcriptomics, proteomics, and specific kinase assays.
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Pharmacokinetic and Pharmacodynamic Studies: In vivo studies are necessary to

understand the absorption, distribution, metabolism, and excretion (ADME) profile of the

compound, as well as its efficacy and safety in animal models.

Conclusion
(+)-Isolariciresinol 9'-O-glucoside is a naturally occurring lignan glycoside with potential for

further investigation as a bioactive compound. This technical guide has summarized the

available information on its chemical properties and isolation. However, the lack of data on its

chemical synthesis, biological activities, and mechanism of action underscores the need for

more extensive research to fully understand its therapeutic potential. This document serves as

a starting point for researchers and drug development professionals interested in exploring this

and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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